6-((3-nitrobenzyl)thio)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one

• IUPAC Name: 6-[(3-nitrophenyl)methylsulfanyl]-1,5-dihydropyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C12H9N5O3S/c18-11-9-5-13-16-10(9)14-12(15-11)21-6-7-2-1-3-8(4-7)17(19)20/h1-5H,6H2,(H2,13,14,15,16,18)
• InChI Key: ZTGLRDPFJZWPIM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])CSC2=NC3=C(C=NN3)C(=O)N2
• Molecular Formula: C12H9N5O3S
• Molecular Weight: 303.30 g/mol

Description

Pyrazolo[3,4-d]pyrimidin-4(5H)-one is a type of pyrimidine derivative. Pyrimidine derivatives are known to exhibit a wide range of biological activities, including antitumor, antiviral, anti-inflammatory, and antibacterial effects.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups and the conditions under which the reactions are carried out.

Scientific Research Applications

Anticancer Activity

Pyrazolo[3,4-d]pyrimidin-4-one derivatives have been synthesized and evaluated for their anticancer properties. For instance, a study demonstrated that certain derivatives exhibited potent antiproliferative activity against various cancer cell lines, including prostate, breast, cervical, and colon cancers, with selective cytotoxicity towards cancer cells over normal cells. The mechanism involves the selective binding of these molecules in the colchicine site of tubulin polymer, highlighting their potential as anticancer agents (Nagaraju et al., 2020). Another study focused on the synthesis of pyrazolo[3,4-d]pyrimidin-4-one derivatives, which showed significant inhibitory activity against the MCF-7 human breast adenocarcinoma cell line, indicating their potential as therapeutic agents for cancer treatment (Abdellatif et al., 2014).

Antimicrobial and Antifungal Activities

Novel benzothiazole pyrimidine derivatives have been synthesized and assessed for their antimicrobial and antifungal activities. Compounds within this class exhibited excellent in vitro activity against various bacterial and fungal strains, outperforming standard drugs in some cases. This suggests their use in developing new antimicrobial and antifungal therapies (Maddila et al., 2016).

Anti-inflammatory, Analgesic, and Antipyretic Activities

Research has also been conducted on pyrazolone derivatives attached to a pyrimidine moiety, showing significant anti-inflammatory, analgesic, and antipyretic activities. These compounds provide a basis for the development of new therapeutic agents in managing pain, fever, and inflammation (Antre et al., 2011).

Mechanism of Action

Target of Action

The primary targets of 6-((3-nitrobenzyl)thio)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one are Mycobacteria , including Mycobacterium tuberculosis H37Ra and Mycobacterium bovis BCG . These bacteria are responsible for causing tuberculosis, a serious infectious disease.

Mode of Action

It is known that the compound interacts with its targets, leading to significant antimycobacterial activity . The compound’s interaction with its targets likely results in changes that inhibit the growth or survival of the bacteria.

Biochemical Pathways

Given its antimycobacterial activity, it can be inferred that the compound interferes with essential biochemical pathways in mycobacteria, leading to their inhibition or death .

Result of Action

The result of the compound’s action is a significant antimycobacterial activity against Mycobacterium tuberculosis H37Ra and Mycobacterium bovis BCG . This suggests that the compound could potentially be developed into an effective antitubercular agent.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Proper handling and disposal procedures should always be followed to ensure safety.

Biochemical Analysis

Biochemical Properties

It is known that thieno[2,3-d]pyrimidin-4-amine derivatives, which are structurally similar to this compound, have been found to exhibit significant antimycobacterial activity against Mycobacterium tuberculosis .

Cellular Effects

It is known that similar compounds have shown significant antimycobacterial activity, suggesting that they may influence cell function by disrupting the cellular processes of Mycobacterium tuberculosis .

Molecular Mechanism

Similar compounds have been found to inhibit Cyt-bd, a cytochrome bd oxidase that is an attractive drug target in Mycobacterium tuberculosis . This suggests that 6-((3-nitrobenzyl)thio)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one may exert its effects at the molecular level by binding to and inhibiting this enzyme .